Cas no 891135-82-3 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide
• CAS No: 891135-82-3
• MF: C₁₇H₁₃Cl₂N₃O₃
• MW: 378.209421873093
• CID: 6016368
• PubChem ID: 7244024
• Update Time: 2025-11-04

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide
• Propanamide, N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxy-
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxypropanamide
• AB00678914-01
• AKOS024656237
• F2518-0057
• 891135-82-3
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-3-phenoxypropanamide

• Inchi： 1S/C17H13Cl2N3O3/c18-11-6-7-14(19)13(10-11)16-21-22-17(25-16)20-15(23)8-9-24-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,20,22,23)
• InChI Key： BZQZHXGEKPKBKQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(Cl)=CC=C2Cl)O1)(=O)CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 377.0333967g/mol
• Monoisotopic Mass: 377.0333967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• pka: 11.32±0.70(Predicted)

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide

Comprehensive Overview of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide (CAS No. 891135-82-3)

The compound N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide, identified by its CAS number 891135-82-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole ring and dichlorophenyl moiety, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the most searched questions related to this compound is: "What are the biological activities of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide?" Studies suggest that this molecule exhibits notable antimicrobial and anti-inflammatory properties, which align with current trends in combating antibiotic resistance and chronic inflammation. The oxadiazole scaffold, in particular, is known for its versatility in medicinal chemistry, often contributing to enhanced bioavailability and target specificity.

Another hot topic in the scientific community is the synthetic pathways for CAS 891135-82-3. Researchers are optimizing methods to improve yield and purity, leveraging modern techniques like microwave-assisted synthesis and green chemistry principles. These advancements address growing concerns about sustainable and cost-effective production, which are frequently searched terms in academic and industrial circles.

The agrochemical potential of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide is also under investigation. With increasing global demand for eco-friendly pesticides, this compound's herbicidal and fungicidal activities are being evaluated. Its dichlorophenyl group is particularly effective in disrupting microbial cell membranes, a mechanism highly relevant to crop protection strategies.

From a structural-activity relationship (SAR) perspective, the integration of the phenoxypropanamide chain enhances the molecule's stability and interaction with biological targets. This feature is often highlighted in computational chemistry studies, where molecular docking simulations predict its binding affinity for specific proteins. Such insights are invaluable for designing derivatives with improved efficacy.

In summary, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenoxypropanamide (CAS 891135-82-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its growing prominence in research underscores the need for further exploration into its synthesis, mechanisms, and practical uses, making it a compelling subject for both academia and industry.